Cas no 2253984-99-3 ((R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-N,2-dimethylpropane-2-sulfinamide)

• Product Name: (R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• CAS No: 2253984-99-3
• MF: C₂₆H₄₀NOPS
• MW: 445.64066696167
• MDL: MFCD33401802
• CID: 5084040
• PubChem ID: 156620905
• Update Time: 2024-11-07

(R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-N,2-dimethylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• (R)-N-[(S)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• SY287365
• SY287366
• [S(R)]-N-[(1S)-1-[2-(Di-tert-butylphosphanyl)phenyl]phenylmethyl]-N，2-dimethyl-2-propanesulfinamide
• MFCD33401802
• (R)-N-[(S)-(2-ditert-butylphosphanylphenyl)-phenylmethyl]-N,2-dimethylpropane-2-sulfinamide
• (R)-N-[(S)-[2-(di-tert-butylphosphanyl)phenyl](phenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• [S(R)]-N-[(1S)-1-[2-(Di-t-butylphosphanyl)phenyl]phenylmethyl]-N,2-dimethyl-2-propanesulfinamide
• [S(R)]-N-[(1S)-1-[2-(Di-t-butylphosphanyl)phenyl]phenylmethyl]-N,2-dimethyl-2-propanesulfinamide, 95%
• (R)-N-((S)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-N,2-dimethylpropane-2-sulfinamide
• E81929
• 2253984-99-3
• CS-0147528

• MDL： MFCD33401802
• Inchi： 1S/C26H40NOPS/c1-24(2,3)29(25(4,5)6)22-19-15-14-18-21(22)23(20-16-12-11-13-17-20)27(10)30(28)26(7,8)9/h11-19,23H,1-10H3
• InChI Key： KJFQHFCHUMQGIB-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(N(C)C(C1C=CC=CC=1)C1C=CC=CC=1P(C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 445.25682307g/mol
• Monoisotopic Mass: 445.25682307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 39.5